Cas no 1568036-80-5 ((1S)-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol)

• Product Name: (1S)-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol
• CAS No: 1568036-80-5
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 6422368
• PubChem ID: 81902176
• Update Time: 2025-07-21

(1S)-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol
• (1S)-1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]ethan-1-ol
• AKOS020884109
• EN300-1856949
• 1568036-80-5

• Inchi： 1S/C9H10N4O/c1-7(14)8-2-3-9(11-4-8)13-6-10-5-12-13/h2-7,14H,1H3/t7-/m0/s1
• InChI Key： RFPVGNHBIUDODU-ZETCQYMHSA-N
• SMILES： O[C@@H](C)C1=CN=C(C=C1)N1C=NC=N1

Computed Properties

• Exact Mass: 190.08546096g/mol
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on (1S)-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol

Introduction to (1S)-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol (CAS No. 1568036-80-5)

(1S)-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol (CAS No. 1568036-80-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of (1S)-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-yethan-1-ol.

Chemical Structure and Synthesis

(1S)-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-yethan-1-ol is a chiral compound with a molecular formula of C₉H₉N₃O. The core structure consists of a pyridine ring substituted with a triazole moiety and an alcohol functional group. The presence of the chiral center at the carbon atom adjacent to the alcohol group imparts enantiomeric selectivity to the compound. The synthesis of (1S)-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-yethan-1-ol typically involves several steps, including the formation of the pyridine ring, introduction of the triazole group, and enantioselective reduction to form the alcohol.

One of the most common synthetic routes involves the reaction of 6-bromopyridine with azide to form the corresponding azide intermediate. This intermediate is then converted to the triazole using a copper-catalyzed cycloaddition reaction. The final step involves enantioselective reduction using a chiral catalyst to introduce the alcohol group in the desired configuration. Recent advancements in asymmetric catalysis have significantly improved the yield and enantioselectivity of this process.

Biological Properties

The biological properties of (1S)-1-6-(1H-1,2,4-triazol-1-y)pyridinineyethanol have been extensively studied due to its potential as a therapeutic agent. One of the key areas of interest is its activity as an antifungal agent. The triazole moiety is known for its antifungal properties, and several studies have demonstrated that (1S)-1-6-(1H-1,2,4-triazol)yl)pyridinineyethanol exhibits potent activity against various fungal pathogens, including Candida albicans and Aspergillus fumigatus.

In addition to its antifungal properties, (1S)-1-(6-(triazol)yl)pyridinine)ethanol has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory and anti-cancer activities. Studies have indicated that this compound can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases. Furthermore, preliminary research suggests that it may have cytotoxic effects on certain cancer cell lines, particularly those derived from breast and lung cancers.

Clinical Trials and Research Advancements

The clinical potential of (1S)-(6-(triazol)yl)pyridinin)ethan*o*l has been explored through various preclinical studies and early-stage clinical trials. Preclinical studies in animal models have shown promising results in terms of efficacy and safety profiles. For example, in a study conducted on mice infected with Candida albicans, treatment with (1S)-(6-(triazol)y*l)pyri*d*inin*)ethano*l resulted in significant reductions in fungal burden without causing significant side effects.

Early-stage clinical trials have also been initiated to evaluate the safety and efficacy of this compound in humans. A phase I clinical trial involving healthy volunteers demonstrated that ((6-(triazol)y*l)pyri*d*inin*)ethano*l was well-tolerated at various dose levels and exhibited favorable pharmacokinetic properties. These findings have paved the way for further clinical development.

Conclusion

((6-(triazol)y*l)pyri*d*inin*)ethano*l (CAS No. 1568036-*8*0-*5*) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an antifungal agent, anti-inflammatory drug, and anti-cancer therapeutic makes it an attractive candidate for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications. As research progresses, it is anticipated that ((6-(triazol)y*l)pyri*d*inin*)ethano*l will play a significant role in advancing medical treatments for various conditions.